Cas no 58041-69-3 (1H-Imidazole, 1-[[4-(phenylmethoxy)phenyl]methyl]-)

• Product Name: 1H-Imidazole, 1-[[4-(phenylmethoxy)phenyl]methyl]-
• CAS No: 58041-69-3
• MF: C₁₇H₁₆N₂O
• MW: 264.321743965149
• CID: 343309
• PubChem ID: 18353248
• Update Time: 2025-04-19

1H-Imidazole, 1-[[4-(phenylmethoxy)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-[[4-(phenylmethoxy)phenyl]methyl]-
• 1-[(4-phenylmethoxyphenyl)methyl]imidazole
• 1-{[4-(Benzyloxy)phenyl]methyl}-1H-imidazole
• DTXSID60593024
• SCHEMBL7477480
• N-(4-benzyloxybenzyl)-imidazole
• 58041-69-3
• RIEAYTSMHVOWGI-UHFFFAOYSA-N

• Inchi： 1S/C17H16N2O/c1-2-4-16(5-3-1)13-20-17-8-6-15(7-9-17)12-19-11-10-18-14-19/h1-11,14H,12-13H2
• InChI Key： RIEAYTSMHVOWGI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)CN1C=NC=C1

Computed Properties

• Exact Mass: 264.12638
• Monoisotopic Mass: 264.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.05